Cas no 1327526-12-4 (1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}butan-1-one hydrochloride)

• Product Name: 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}butan-1-one hydrochloride
• CAS No: 1327526-12-4
• MF: C₁₃H₂₂ClN₃OS
• MW: 303.85128068924
• CID: 6189183
• PubChem ID: 71780141
• Update Time: 2025-07-25

1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}butan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}butan-1-one hydrochloride
• 1-(4-((4-methylthiazol-2-yl)methyl)piperazin-1-yl)butan-1-one hydrochloride
• 1-[4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]butan-1-one;hydrochloride
• F5461-0042
• VU0643647-1
• 1327526-12-4
• 1-{4-[(4-METHYL-1,3-THIAZOL-2-YL)METHYL]PIPERAZIN-1-YL}BUTAN-1-ONE HYDROCHLORIDE
• AKOS026700529

• Inchi： 1S/C13H21N3OS.ClH/c1-3-4-13(17)16-7-5-15(6-8-16)9-12-14-11(2)10-18-12;/h10H,3-9H2,1-2H3;1H
• InChI Key： RSKJYYPMUFXTRO-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C)N=C1CN1CCN(C(CCC)=O)CC1

Computed Properties

• Exact Mass: 303.1172112g/mol
• Monoisotopic Mass: 303.1172112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}butan-1-one hydrochloride

Comprehensive Overview of 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}butan-1-one hydrochloride (CAS No. 1327526-12-4)

1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}butan-1-one hydrochloride (CAS No. 1327526-12-4) is a synthetic organic compound with a unique molecular structure that combines a piperazine core with a 4-methyl-1,3-thiazole moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both piperazine and thiazole functional groups in its structure makes it a versatile scaffold for designing novel therapeutic agents.

The compound's hydrochloride salt form enhances its solubility and stability, which is crucial for its use in various experimental and industrial applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the growing demand for targeted therapies in oncology and neurology. Recent studies have explored its interactions with specific enzymatic pathways, making it a candidate for further investigation in personalized medicine.

In the context of current trends, the scientific community is increasingly focusing on small-molecule drug discovery and structure-activity relationship (SAR) studies. The compound's CAS No. 1327526-12-4 is frequently searched in databases like PubChem and ChemSpider, reflecting its relevance in modern research. Its thiazole-piperazine hybrid structure aligns with the rising interest in heterocyclic compounds, which are known for their diverse pharmacological properties.

From a synthetic chemistry perspective, the preparation of 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}butan-1-one hydrochloride involves multi-step organic reactions, including alkylation and amide coupling. The compound's purity and yield are critical factors for its application in high-throughput screening (HTS) assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its physicochemical properties.

The compound's potential extends beyond pharmaceuticals. It has been explored in agrochemical research and material science, where its unique structural features contribute to the development of functional materials. As the demand for bioactive molecules grows, CAS No. 1327526-12-4 remains a subject of ongoing research, with publications highlighting its role in medicinal chemistry and chemical biology.

In summary, 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}butan-1-one hydrochloride represents a promising compound with broad applicability. Its CAS No. 1327526-12-4 serves as a key identifier for researchers seeking to explore its potential in drug development and beyond. As scientific advancements continue, this compound is likely to play a pivotal role in addressing unmet medical and industrial needs.